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Compound of Interest

Compound Name: Allyltriphenylsilane

Cat. No.: B103027

This document provides essential safety and logistical information for the handling and disposal
of Allyltriphenylsilane (CAS: 18752-21-1). The following procedures are designed to ensure
the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Risk Assessment

Allyltriphenylsilane is an organosilane compound that is a solid at room temperature.[1] While
it is not classified as hazardous under GHS, it may cause skin, eye, and respiratory tract

irritation.[1] Upon exposure to water or open flame, it can produce irritating fumes and organic
acid vapors.[1]

Key Physical and Chemical Properties:

Property Value Source
Physical State Solid [1]
Formula C21H20sSi [1]
Molecular Weight 300.47 g/mol

Storage Class 11 - Combustible Solids

Personal Protective Equipment (PPE)
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The selection of appropriate PPE is critical to minimize exposure. The following PPE is
mandatory when handling Allyltriphenylsilane.

2.1. Standard PPE:

» Hand Protection: Neoprene or nitrile rubber gloves are required.[1] Always inspect gloves for
integrity before use and change them frequently, especially if contact with the chemical
occurs.[2]

» Eye Protection: Safety glasses are the minimum requirement.[1] It is recommended that
contact lenses not be worn.[1]

o Body Protection: A lab coat and suitable protective clothing must be worn to prevent skin
contact.[1][2]

» Footwear: Closed-toe shoes must be worn in the laboratory.[2]
2.2. Task-Specific PPE:

o Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-certified dust and mist
respirator with an orange cartridge is recommended.[1] Engineering controls, such as a fume
hood, should be the primary method of exposure control.[3]
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Fig. 1. PPE selection based on hazard assessment.

Operational Plan: Step-by-Step Handling Procedure

Adherence to the following experimental workflow is mandatory to ensure safe handling.

3.1. Preparation:

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

Verify that a safety shower and eyewash station are accessible and operational.

Don all required PPE as outlined in Section 2.

Keep the container of Allyltriphenylsilane tightly closed when not in use.[1]
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3.2. Handling and Use:

Handle the solid material carefully to avoid the formation of dust.[1]

e Use in a well-ventilated area. Local exhaust or general room ventilation should be provided
to minimize exposure to dust.[1]

e Avoid contact with skin and eyes.[1]
e Do not breathe in the dust.[1]

» After handling, wash hands and other exposed areas with mild soap and water before eating,
drinking, smoking, or leaving the work area.[1]

3.3. Spill Management:

In case of a spill, evacuate unnecessary personnel from the area.[1]

Wear appropriate PPE, including respiratory protection, before attempting to clean up.[1]

Carefully sweep or shovel the spilled solid into a suitable container for disposal.[1]

Use dikes or absorbents to prevent the spill from entering sewers or streams.[1]
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Fig. 2: Workflow for handling Allyltriphenylsilane.

Disposal Plan

Proper disposal of Allyltriphenylsilane and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

4.1. Waste Collection:
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o Collect waste Allyltriphenylsilane and any contaminated materials (e.g., gloves, absorbent
pads) in a clearly labeled, sealed container.

o Ensure the waste container is compatible with the chemical.[4]
4.2. Disposal Method:

o Allyltriphenylsilane may be incinerated.[1]

» Do not dispose of this chemical into the sewer system.[1]

» All waste disposal must be conducted in accordance with local, state, and federal
regulations.[1] Contact your institution's environmental health and safety department for
specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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